Cas no 306936-85-6 (4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-5-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-5-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 306936-85-6
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 300275
• PubChem ID: 2737417
• Update Time: 2025-04-19

4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-5-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-(2,3-dihydro-1,4-benzodioxin-6-yl)-2,4-dihydro-5-methyl-
• 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-1H-1,2,4-triazole-5-thione
• 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-methyl-4H-1,2,4-triazole-3-thiol
• 4-(3,4-Ethylenedioxyphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol
• CS-0333198
• 4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-5-methyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 306936-85-6
• DTXSID10372048
• 4-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-methyl-4H-1,2,4-triazole-3-thiol
• FT-0616494
• AKOS003344973
• 4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-5-methyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01314502
• Inchi： 1S/C11H11N3O2S/c1-7-12-13-11(17)14(7)8-2-3-9-10(6-8)16-5-4-15-9/h2-3,6H,4-5H2,1H3,(H,13,17)
• InChI Key： JVRQEBIQFZUKNB-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1C1C=CC2=C(C=1)OCCO2

Computed Properties

• Exact Mass: 249.05700
• Monoisotopic Mass: 249.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Melting Point: 228 °C
• PSA: 87.97000
• LogP: 1.63560

4-(2,3-Dihydro-1,4-benzodioxin-6-yl)-5-methyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles